6-fluoro-8-nitro-3,4-dihydro-2H-1-benzopyran-4-one

• IUPAC Name: 6-fluoro-8-nitro-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C9H6FNO4/c10-5-3-6-8(12)1-2-15-9(6)7(4-5)11(13)14/h3-4H,1-2H2
• InChI Key: GQTVYGLTUVIQTG-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C1=O)C=C(C=C2[N+](=O)[O-])F
• Molecular Formula: C9H6FNO4
• Molecular Weight: 211.15 g/mol

Description

“6-fluoro-8-nitro-3,4-dihydro-2H-1-benzopyran-4-one” is a chemical compound with the molecular formula C9H6FNO4. It is a derivative of benzopyran, a type of organic compound that is a fusion of benzene and pyran rings.

Molecular Structure Analysis

The molecular structure of “6-fluoro-8-nitro-3,4-dihydro-2H-1-benzopyran-4-one” consists of a benzopyran ring with a nitro group (-NO2) at the 8th position and a fluoro group (-F) at the 6th position. The molecular weight of this compound is 211.15.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Smo Inhibitors : Researchers have explored the use of this compound in the preparation and application of Smo (Smoothened) inhibitors . Smo is a key protein involved in the Hedgehog signaling pathway, which plays a critical role in embryonic development and cancer progression. .

Organic Synthesis

• Laboratory Reagents : 6-fluoro-8-nitro-3,4-dihydro-2H-1-benzopyran-4-one serves as a useful laboratory reagent in organic synthesis. .

Synthesis routes and methods

Procedure details

Concentrated sulfuric acid (5 mL) was cooled to −15° C., treated with 6-fluoro-2,3-dihydro-4H-chromen-4-one (1.0 g, 6.0 mmol), treated with a mixture of 70% nitric acid (1.8 mL) and concentrated sulfuric acid (2.8 mL), stirred at 0° C. for 2 hours and poured into water. The resulting solid was collected by filtration, washed with water and dried under vacuum. Purification of the residue on silica gel eluting with 1:1 ethyl acetate:hexanes provided the title compound.